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Compound of Interest

Compound Name: 1-Bromopentane

Cat. No.: B041390 Get Quote

An In-depth Technical Guide to 1-Bromopentane
An essential resource for researchers, scientists, and drug development professionals, this

document provides a comprehensive overview of 1-bromopentane, including its chemical

identity, physicochemical properties, and detailed experimental protocols for its synthesis and

purification.

Chemical Identity and Molecular Structure
1-Bromopentane, also known as n-amyl bromide, is a primary alkyl halide with the chemical

formula C₅H₁₁Br. It is a colorless to pale yellow liquid at room temperature. The structure

features a five-carbon chain with a bromine atom attached to the terminal carbon.

Molecular Structure:

CH₃(CH₂)₄Br

CAS Number: 110-53-2[1][2][3][4][5]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of 1-bromopentane is provided in the table

below. This data is crucial for its application in various chemical reactions and for its proper

handling and storage.
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Property Value Reference

Molecular Weight 151.04 g/mol [3][4][6][7]

Density 1.218 g/mL at 25 °C [2]

Boiling Point 129-130 °C [2]

Melting Point -95 °C [2]

Refractive Index 1.444 (n20/D)

Solubility

Insoluble in water; soluble in

alcohol and miscible with

diethyl ether.

Appearance Colorless to yellow liquid [2]

Experimental Protocols
This section details the experimental procedures for the synthesis and purification of 1-
bromopentane.

Synthesis of 1-Bromopentane from 1-Pentanol
This common laboratory method involves the reaction of 1-pentanol with sodium bromide and

sulfuric acid.

Materials:

1-Pentanol

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Saturated sodium bicarbonate solution

Anhydrous calcium chloride
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Ice bath

Round-bottom flask (500 mL)

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a 500 mL round-bottom flask, add 75 mL of distilled water and, with

strong stirring, add 78 g of sodium bromide in small portions.[5] Cool the resulting solution in

an ice bath.

Addition of Reactants: Slowly add 65 mL of 1-pentanol to the flask. While maintaining the

cold temperature, slowly add 60 mL of concentrated sulfuric acid dropwise.

Reflux: Heat the mixture to a gentle boil and reflux for a period of time to ensure the reaction

goes to completion.

Distillation: After reflux, distill the mixture to separate the crude 1-bromopentane. Collect the

distillate that boils below 130 °C.[5]

Washing: Transfer the distillate to a separatory funnel. Wash the organic layer successively

with water, concentrated sulfuric acid, water again, and finally with a saturated sodium

bicarbonate solution to neutralize any remaining acid.[5]

Drying: Separate the organic layer and dry it over anhydrous calcium chloride.[5]

Final Purification: Perform a final fractional distillation of the dried product to obtain pure 1-
bromopentane.

Purification of 1-Bromopentane
This protocol outlines a general procedure for the purification of crude 1-bromopentane.

Materials:
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Crude 1-bromopentane

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Separatory funnel

Distillation apparatus

Procedure:

Extractive Workup: Wash the crude 1-bromopentane with a saturated sodium bicarbonate

solution to remove any acidic impurities. Follow this with a wash with brine to remove any

remaining water-soluble impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Fractional Distillation: Purify the dried 1-bromopentane by fractional distillation. Collect the

fraction that boils at the known boiling point of 1-bromopentane (129-130 °C).

Experimental Workflow and Diagrams
The following diagrams illustrate the experimental workflow for the synthesis of 1-
bromopentane.
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Caption: Workflow for the synthesis of 1-bromopentane.

Logical Relationships in Synthesis
The synthesis of 1-bromopentane from 1-pentanol involves a series of logically connected

steps, each with a specific purpose.
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Caption: Logical steps in the SN2 synthesis of 1-bromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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